Cas no 354587-66-9 (4-Cinnolinemethanol)

4-Cinnolinemethanol structure
4-Cinnolinemethanol structure
Product Name:4-Cinnolinemethanol
CAS No:354587-66-9
MF:C9H8N2O
MW:160.17262172699
CID:1111391
PubChem ID:23560691
Update Time:2025-04-20

4-Cinnolinemethanol Chemical and Physical Properties

Names and Identifiers

    • 4-Cinnolinemethanol
    • SCHEMBL637764
    • XATQUSHJEVFFLF-UHFFFAOYSA-N
    • DA-42649
    • (cinnolin-4-yl)-methanol
    • 354587-66-9
    • cinnolin-4-ylmethanol
    • Inchi: 1S/C9H8N2O/c12-6-7-5-10-11-9-4-2-1-3-8(7)9/h1-5,12H,6H2
    • InChI Key: XATQUSHJEVFFLF-UHFFFAOYSA-N
    • SMILES: OCC1=CN=NC2C=CC=CC1=2

Computed Properties

  • Exact Mass: 160.06374
  • Monoisotopic Mass: 160.063662883g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 152
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 46Ų

Experimental Properties

  • PSA: 46.01
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